4,5-Dihydronaphtho[1,2-b]thiophene-2-carboxylic acid

• IUPAC Name: 4,5-dihydrobenzo[g][1]benzothiole-2-carboxylic acid
• InChI: InChI=1S/C13H10O2S/c14-13(15)11-7-9-6-5-8-3-1-2-4-10(8)12(9)16-11/h1-4,7H,5-6H2,(H,14,15)
• InChI Key: IGBRCZHGFVMFCR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C3=CC=CC=C31)SC(=C2)C(=O)O
• Molecular Formula: C13H10O2S
• Molecular Weight: 230.28 g/mol
• CAS No.: 29179-41-7

Description

4,5-Dihydronaphtho[1,2-b]thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C13H10O2S and its molecular weight is 230.28. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Derivatives

4,5-Dihydronaphtho[1,2-b]thiophene-2-carboxylic acid and its derivatives play a significant role in chemical synthesis. A variety of methods have been developed for the synthesis of dihydronaphtho thiophenes and naphtho thiophenes, showcasing their importance in creating novel chemical structures. For instance, Okada et al. (1992) described a simple route to synthesize these compounds by aromatic nucleophilic substitution, indicating their applicability in organic synthesis (Okada et al., 1992). Similarly, Kobayashi et al. (2001) presented an improved method for preparing 4,7-dioxo-4,7-dihydrobenzo[b]thiophene-2-carboxylates, highlighting their utility in the creation of complex organic molecules (Kobayashi et al., 2001).

Pharmacological Applications

In the pharmaceutical sector, derivatives of this compound have been investigated for various biological activities. For instance, Gomez-Monterrey et al. (2011) explored the cytotoxicity of 3-acyl derivatives of dihydronaphtho thiophen-4,9-dione, demonstrating their potential in cancer treatment (Gomez-Monterrey et al., 2011). Additionally, Jalilian et al. (2003) synthesized and evaluated the cytotoxicity and antifungal properties of substituted 4,5-dihydronaphtho[1,2-d][1,2,3]thia(or selena)diazoles, further illustrating the compound's relevance in developing new therapeutic agents (Jalilian et al., 2003).

Material Science and Polymer Research

In the field of materials science and polymer research, derivatives of this compound are significant. Ikenoue (1990) discussed the synthesis and properties of poly(naphtho)[2,3-c] thiophene, a type of fused-ring conducting polymer, which opens up possibilities for its use in electronic and optoelectronic applications (Ikenoue, 1990).